Cas no 361373-09-3 (2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide)

• Product Name: 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide
• CAS No: 361373-09-3
• MF: C₁₁H₉ClN₂S₂
• MW: 268.785558462143
• CID: 6070366
• PubChem ID: 2350672
• Update Time: 2025-06-12

2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide
• 2-(4-(4-chlorophenyl)thiazol-2-yl)ethanethioamide
• 2-Thiazoleethanethioamide, 4-(4-chlorophenyl)-
• 2-[4-(4-chlorophenyl)-2-thiazolyl]ethanethioamide
• cid_2350672
• HMS2672J08
• Q27186545
• F0894-0357
• Z56833047
• 361373-09-3
• CHEBI:108057
• AKOS001009847
• 2-[4-(4-chlorophenyl)thiazol-2-yl]thioacetamide
• MLS001005746
• CHEMBL1307362
• SMR000384097
• BDBM75061
• 2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]ethanethioamide

• Inchi： 1S/C11H9ClN2S2/c12-8-3-1-7(2-4-8)9-6-16-11(14-9)5-10(13)15/h1-4,6H,5H2,(H2,13,15)
• InChI Key： XVCRXJQJSLVXCU-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2)N=C1CC(N)=S

Computed Properties

• Exact Mass: 267.9895683g/mol
• Monoisotopic Mass: 267.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 439.1±55.0 °C(Predicted)
• pka: 12.36±0.29(Predicted)

Additional information on 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide

Introduction to 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide (CAS No. 361373-09-3)

2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide, a compound with the chemical formula C₁₂H₉ClN₂S₂, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of a chlorophenyl group and a thiazole ring in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The CAS number 361373-09-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide features a central thiazole ring connected to an ethanethioamide moiety, which is further linked to a 4-chlorophenyl group. This arrangement suggests potential interactions with biological targets, such as enzymes and receptors, that could modulate various physiological processes.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Thiazole-based compounds have shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The 4-chlorophenyl substituent in 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide may enhance its binding affinity to biological targets by introducing hydrophobic interactions and electronic effects that influence the compound's reactivity.

One of the most compelling aspects of this compound is its potential application in drug discovery. The thiazole ring is known to be a key structural motif in many bioactive molecules, often contributing to their pharmacological activity. The 1,3-thiazol-2-ylethanethioamide moiety further extends the structural diversity of this compound, allowing for unique interactions with biological systems. Researchers have been exploring various modifications of thiazole derivatives to optimize their pharmacokinetic properties and therapeutic efficacy.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of thiazole derivatives. Computational modeling and experimental studies have shown that the presence of electron-withdrawing groups, such as chlorine atoms, can significantly enhance the potency of these compounds. In the case of 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide, the chlorophenyl group may play a crucial role in modulating its interaction with biological targets.

The synthesis of 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-chlorobenzoyl chloride and thiazole derivatives. These intermediates are then coupled using reagents like ammonium thiocyanate or other suitable thiol sources to form the ethanethioamide linkage. The final step involves functionalizing the thiazole ring to introduce the desired substituents.

The chemical properties of this compound make it an attractive candidate for further pharmacological investigation. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as oncology and inflammatory diseases. Additionally, its structural complexity allows for modifications that could enhance its bioavailability and reduce side effects.

In conclusion, 2-4-(4-chlorophenyl)-1,3-thiazol-2-ylethanethioamide (CAS No. 361373-09-3) is a structurally complex and pharmacologically promising compound that warrants further study. Its unique combination of functional groups and potential interactions with biological targets make it an exciting subject for drug discovery research. As our understanding of molecular mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.